2-(6-chloropyridin-3-yl)-N-methoxy-N-methylacetamide

• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol
• IUPAC Name: 2-(6-chloropyridin-3-yl)-N-methoxy-N-methylacetamide
• InChI: InChI=1S/C9H11ClN2O2/c1-12(14-2)9(13)5-7-3-4-8(10)11-6-7/h3-4,6H,5H2,1-2H3
• InChI Key: CZLGQANYXWIIQF-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=CN=C(C=C1)Cl)OC

Description

2-(6-chloropyridin-3-yl)-N-methoxy-N-methylacetamide is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (6-chloropyridin-3-yl)acetic acid (5.0 g), N,O-dimethylhydroxyamine hydrochloride (2.98 g), EDC.HCl (5.87 g), and N-methylmorpholine (9.6 mL) in DMF (70 mL) was stirred at room temperature for 4 days. Under ice cooling, water (150 mL) was added thereto, followed by extraction with EtOAc. The organic layer was sequentially washed with water and brine and was dried over Na2SO4. The desiccant was removed by filtration and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (SNAP Cartridge HP-Sil: 50 g, mobile phase: n-hexane/EtOAc=75/25 to 0/100 (v/v)) to yield the title compound (3.56 g, light yellow oil).